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Compound of Interest

Compound Name: 4-Hydroxydecan-2-one

Cat. No.: B15475434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data, including a specific CAS number for 4-Hydroxydecan-2-
one, is not readily available in public chemical databases. The information presented herein is

based on established principles of organic chemistry and data from analogous compounds.

Chemical Identity and Properties
While a specific CAS (Chemical Abstracts Service) number for 4-Hydroxydecan-2-one could

not be located, its IUPAC (International Union of Pure and Applied Chemistry) name is

systematically derived as 4-hydroxydecan-2-one.

The structure consists of a ten-carbon decane chain with a ketone functional group at the

second carbon (C2) and a hydroxyl group at the fourth carbon (C4).

Table 1: Predicted Physicochemical Properties of 4-Hydroxydecan-2-one
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Property Predicted Value

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol

Appearance Likely a colorless to pale yellow liquid

Boiling Point Estimated > 200 °C

Solubility
Sparingly soluble in water, soluble in organic

solvents

LogP Estimated ~2.5

Synthesis of β-Hydroxy Ketones: An Experimental
Protocol
The synthesis of β-hydroxy ketones such as 4-hydroxydecan-2-one is commonly achieved

through an aldol addition reaction. The following is a generalized experimental protocol for the

synthesis of a long-chain β-hydroxy ketone.

Objective: To synthesize a long-chain β-hydroxy ketone via a base-catalyzed aldol addition.

Materials:

Aldehyde (e.g., hexanal)

Ketone (e.g., acetone)

Base catalyst (e.g., 10% aqueous sodium hydroxide)

Solvent (e.g., ethanol)

Diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A solution of the aldehyde in ethanol is prepared in a round-bottom flask

equipped with a magnetic stirrer. The flask is cooled in an ice bath to 0-5 °C.

Addition of Ketone and Catalyst: The ketone is added to the cooled aldehyde solution. A 10%

aqueous solution of sodium hydroxide is then added dropwise via a dropping funnel over a

period of 30 minutes, ensuring the temperature remains below 10 °C.

Reaction Monitoring: The reaction mixture is stirred at room temperature for 2-4 hours. The

progress of the reaction is monitored by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, the mixture is quenched by the addition of a

saturated aqueous ammonium chloride solution. The aqueous layer is extracted three times

with diethyl ether.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Characterization: The resulting crude product is purified by column chromatography on silica

gel. The structure of the purified product is confirmed by spectroscopic methods such as ¹H

NMR, ¹³C NMR, and IR spectroscopy.

Visualizing the Synthesis Pathway
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The logical workflow for the synthesis and characterization of 4-hydroxydecan-2-one can be

represented by the following diagram.

Reactants
(Hexanal, Acetone)

Base-Catalyzed
Aldol Addition

Reaction Workup
(Quenching, Extraction)

Purification
(Column Chromatography)

Product
(4-Hydroxydecan-2-one)

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Synthesis and Characterization Workflow

The aldol addition reaction is a fundamental carbon-carbon bond-forming reaction in organic

chemistry. The following diagram illustrates the signaling pathway of this base-catalyzed

reaction.
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Protonation

Acetone
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+ OH⁻
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Alkoxide Intermediate

+ Hexanal
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+ H₂O
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Base-Catalyzed Aldol Addition Pathway

To cite this document: BenchChem. [A Technical Guide to 4-Hydroxydecan-2-one:
Properties, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475434#cas-number-and-iupac-name-for-4-
hydroxydecan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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